C.I.Solubilised Sulphur Yellow 5
Description
Contextualization within Solubilised Sulphur Dye Chemistry
Sulphur dyes are complex, heterogeneous mixtures of sulfur-containing aromatic compounds. textilestudycenter.comwikipedia.orgatamanchemicals.com They are characteristically insoluble in water and require a reduction step, typically with sodium sulfide (B99878), to form a water-soluble "leuco" form that can be applied to substrates like cellulosic fibers. textilestudycenter.comtextilelearner.netp2infohouse.org The original color is then regenerated through oxidation. textilestudycenter.comtextilelearner.net
C.I. Solubilised Sulphur dyes, including Yellow 5, represent a significant advancement in this class. These dyes are chemically modified to be water-soluble, often by the introduction of thiosulfonic acid groups (Bunte salts). p2infohouse.orguc.edu This modification simplifies the dyeing process by eliminating the need for on-site reduction with hazardous sulfides, offering a more user-friendly and environmentally conscious alternative. uc.edudyestuffscn.com The general structure of these dyes can be represented as Col-S-SO3Na, where "Col" signifies the dye's chromophore. uc.edu This pre-solubilized form, however, often still requires a reducing agent during the dyeing process to achieve affinity for the fiber. textilelearner.netdyestuffscn.com
Evolution and Significance in Industrial Coloration
The history of sulphur dyes dates back to 1873 with the chance discovery of "Cachou de Laval" from heating sawdust with caustic soda and sulfur. textilestudycenter.comwikipedia.org This was followed by Vidal's development of sulphur blacks in 1893. textilestudycenter.comtextilelearner.net The early 20th century saw the introduction of a wider range of colors, including yellows, oranges, and greens. researchgate.net
Sulphur dyes gained prominence due to their cost-effectiveness, good wash-fastness, and suitability for producing deep shades, particularly on cotton. wikipedia.orgatamanchemicals.com They have been extensively used in the dyeing of textiles, leather, and paper. uc.eduresearchgate.net The development of solubilised sulphur dyes marked a crucial step in improving the application process, making them more stable and easier to handle. dyestuffscn.com Modern advancements have focused on creating liquid formulations and reducing the environmental impact by using alternative, non-toxic reducing agents like glucose. atamanchemicals.comdenimsandjeans.com
Scope and Research Imperatives for C.I. Solubilised Sulphur Yellow 5
Research concerning C.I. Solubilised Sulphur Yellow 5 and related dyes is driven by several key factors. A primary focus is the continued improvement of their environmental profile. This includes the development of dyeing processes that minimize water and energy consumption and utilize biodegradable reducing agents. researchgate.net
Further research is needed to fully characterize the complex chemical structures of sulphur dyes, which remain largely undefined. dyestuffscn.com A deeper understanding of their structure-property relationships could lead to the design of new dyes with improved fastness properties, brighter shades, and enhanced performance characteristics. Investigating the application of these dyes on a wider range of substrates, including synthetic fibers and blends, is another area of active research. researchgate.net Additionally, exploring novel applications beyond traditional dyeing, such as in advanced materials or as functional coatings, presents exciting future possibilities.
| Property | Data |
| C.I. Name | C.I. Solubilised Sulphur Yellow 5 |
| CAS Number | Not explicitly found for the solubilised form in the search results. |
| Chemical Class | Solubilised Sulphur Dye (Bunte Salt) |
| Typical Application | Dyeing of cellulosic fibers (e.g., cotton), leather. uc.edugoogle.com |
| Form | Typically a water-soluble powder or liquid. dyestuffscn.com |
| Color | Yellow |
Properties
CAS No. |
12769-13-0 |
|---|---|
Molecular Formula |
Cl3Mo |
Origin of Product |
United States |
Synthesis and Chemical Modification Pathways
Foundational Synthesis Routes for Sulphur Dyes Relevant to C.I. Solubilised Sulphur Yellow 5
The synthesis of sulphur dyes is fundamentally a process of thionation or sulphurisation of organic intermediates. alfa-chemistry.com These intermediates typically contain nitro and amino groups. alfa-chemistry.com The general principle involves heating these organic compounds with sulfur or sodium polysulfide. The exact structure of most sulphur dyes, including C.I. Solubilised Sulphur Yellow 5, is often complex and not fully elucidated, but they are known to contain sulfur linkages within their molecular frameworks. atamanchemicals.comtextilelearner.net
The initial step in producing a dye like C.I. Solubilised Sulphur Yellow 5 would involve the reaction of an aromatic amine or phenol (B47542) derivative with a sulfurizing agent. For instance, the synthesis of C.I. Sulphur Black 1, a well-documented sulphur dye, involves the thionation of 2,4-dinitrophenol. scribd.com A similar principle would apply to yellow sulphur dyes, where the starting aromatic compound would be selected to produce the desired yellow chromophore upon sulphurisation. The reaction is typically carried out at high temperatures, leading to the formation of complex heterocyclic structures containing thiazole, thiazone, and thianthrene (B1682798) rings. atamanchemicals.com The resulting product is a water-insoluble pigment that requires further modification to be used in dyeing processes. alfa-chemistry.comtextilelearner.net
Derivatization Mechanisms for Solubilisation (Bunte Salt Formation)
The inherent water-insolubility of conventional sulphur dyes necessitates a solubilisation step to facilitate their application in aqueous dyeing systems. researchgate.net A key method for achieving this is through the formation of Bunte salts. Bunte salts are S-alkyl or S-aryl thiosulfates, formed by the reaction of an alkyl halide with sodium thiosulfate (B1220275). wikipedia.org In the context of solubilised sulphur dyes, the insoluble sulphur dye molecule is chemically modified to introduce thiosulfate groups (-S-SO₃⁻Na⁺). wikipedia.orgresearchgate.net
This derivatization transforms the large, insoluble dye molecule into a water-soluble form. The reaction involves the cleavage of some of the disulfide (-S-S-) linkages within the dye's complex structure by a reducing agent, followed by reaction with a reagent that introduces the thiosulfate group. This process is a type of solubilising derivatization that renders the dye suitable for exhaust dyeing methods.
| Parameter | Description | Relevance to Solubilisation |
| Reactants | Insoluble Sulphur Dye, Sodium Thiosulfate | The core components for the Bunte salt formation. |
| Reaction Type | Nucleophilic Substitution | The thiosulfate anion acts as a nucleophile, attacking a reactive site on the dye molecule. |
| Functional Group | Thiosulfate (-S-SO₃⁻Na⁺) | This highly polar group imparts water solubility to the dye molecule. |
| Resulting Product | C.I. Solubilised Sulphur Yellow 5 | A water-soluble derivative of the original insoluble yellow sulphur dye. |
Advanced Chemical Modification Strategies for Functional Enhancement
Beyond basic solubilisation, further chemical modifications can be employed to enhance the functional properties of sulphur dyes, such as their fastness and affinity for specific fibers.
Structural Influences on Solubilisation Efficacy
The nature of the alkyl or aryl group to which the thiosulfate is attached also plays a role. The reactivity of alkyl halides in forming Bunte salts generally follows the order of primary > secondary, with tertiary alkyl halides being largely unreactive. myttex.net While the complex structure of a sulphur dye does not present simple alkyl halides, the principle of steric hindrance and reactivity of the carbon atom being functionalized remains relevant.
| Structural Feature | Influence on Solubilisation | Example |
| Number of Disulfide Bonds | Higher number offers more potential sites for cleavage and derivatization. | A dye with a more extensive sulfur cross-linked network. |
| Steric Hindrance | Bulky groups near the reaction sites can impede the approach of the thiosulfate nucleophile. | A highly branched or substituted aromatic backbone. |
| Presence of Activating Groups | Electron-withdrawing groups can make adjacent carbon atoms more susceptible to nucleophilic attack. | Introduction of specific substituents on the aromatic rings of the dye precursor. |
| Molecular Weight | Higher molecular weight dyes may require more extensive modification to achieve adequate solubility. | Comparison between a smaller dye molecule and a large polymeric one. |
Covalent and Non-Covalent Functionalization Approaches
To further improve the performance of solubilised sulphur dyes, covalent and non-covalent functionalization strategies can be applied.
Covalent Functionalization involves the formation of new, stable chemical bonds between the dye molecule and a functional moiety. An example is the reaction of a solubilised sulphur dye with a compound that can form a covalent bond with the fiber, thereby improving wash fastness. For instance, introducing reactive groups that can form a bond with the hydroxyl groups of cellulose (B213188) or the amino groups of wool is a potential strategy. google.com
Non-Covalent Functionalization relies on intermolecular forces such as hydrogen bonding, van der Waals forces, and electrostatic interactions to modify the dye's properties. One approach is the use of auxiliary chemicals in the dye bath that can interact with the dye and the fiber, improving dye uptake and levelness. The addition of salts to the dye bath is a common practice that enhances the exhaustion of sulphur dyes onto cellulosic fibers by reducing the negative charge repulsion between the dye anion and the fiber surface. atamanchemicals.com Another strategy involves the use of dispersing agents or hydrotropes, like urea, which can help to prevent dye aggregation in the solution, leading to more uniform dyeing. whiterose.ac.uk
Mechanistic Principles of Application for C.i. Solubilised Sulphur Yellow 5
Reduction-Oxidation Dynamics in Application Substrates
The core of applying C.I. Solubilised Sulphur Yellow 5 lies in a carefully controlled redox cycle. The water-soluble form of the dye must first be reduced to a leuco form, which has an affinity for the substrate. Following absorption, the leuco dye is oxidized back to its insoluble parent form, trapping it within the material's matrix. textilelearner.netatamanchemicals.com
Role of Reducing Agents (e.g., Sodium Sulphide, Glucose, Thioglycolate)
The conversion of the solubilised sulphur dye into its substantive leuco form is achieved through the action of a reducing agent in an alkaline medium. textilelearner.netatamanchemicals.com The choice of reducing agent is critical as it influences the reduction potential of the dyebath, which in turn affects the dyeing performance.
Sodium Sulphide (Na₂S): Traditionally, sodium sulphide has been the most common reducing agent for sulphur dyes. textilelearner.netatamanchemicals.com It effectively cleaves the disulfide (-S-S-) linkages within the dye's structure, generating thiol (-SH) groups. atamanchemicals.com These thiolates are water-soluble and exhibit a strong affinity for cellulosic fibers. atamanchemicals.com However, the use of sodium sulphide is associated with environmental concerns due to the release of hydrogen sulphide gas and its contribution to effluent pollution. textileengineers.org
Glucose: As an environmentally benign alternative, glucose has been investigated as a reducing agent for sulphur dyes. textileengineers.org Under alkaline conditions and elevated temperatures (typically above 90°C), glucose can effectively reduce sulphur dyes. textileengineers.org Studies have shown that an optimum redox potential of around -650 mV can be achieved with glucose, leading to maximum color strength. textileengineers.org The stability of the dyebath with glucose as a reducing agent is also a significant factor, with redox potential remaining relatively stable over time compared to more powerful but less stable agents like sodium dithionite. textileengineers.org
Thioglycolate: Sodium thioglycolate has been successfully employed for the low-temperature application of solubilised sulphur dyes, particularly on delicate protein fibers like silk. researchgate.net This reducing agent allows for dyeing at a neutral pH and lower temperatures (e.g., 60°C), which helps to preserve the integrity of the fiber. researchgate.net The mechanism involves the reduction of the dye's disulfide bonds to thiol groups, facilitating dye penetration and fixation under milder conditions. researchgate.net
Interactive Table: Comparison of Reducing Agents for Solubilised Sulphur Dyes
| Reducing Agent | Typical Conditions | Advantages | Disadvantages |
| Sodium Sulphide | Alkaline pH, High Temperature | Effective reduction, Low cost | Environmental and safety concerns |
| Glucose | Alkaline pH, High Temperature (>90°C) | Environmentally friendly, Good stability | Requires higher temperatures |
| Thioglycolate | Neutral pH, Lower Temperature (~60°C) | Mild conditions, Suitable for delicate fibers | May be more expensive |
Oxidation Processes for Dye Regeneration within Material Matrices
Once the reduced leuco form of C.I. Solubilised Sulphur Yellow 5 has been absorbed by the substrate, it must be re-oxidized to its original water-insoluble form. This regeneration process ensures the dye is mechanically trapped within the fiber matrix, leading to good wash fastness. uc.eduatamanchemicals.com
The oxidation can be achieved through several methods:
Airing: Exposure of the dyed material to atmospheric oxygen is a simple and traditional method. atamanchemicals.com
Chemical Oxidation: For a more controlled and rapid process, chemical oxidizing agents are used. Common oxidants include sodium perborate, hydrogen peroxide, and sodium bromate (B103136), often in a mildly acidic solution. atamanchemicals.com The choice of oxidant is crucial as some, like per-compounds, can potentially over-oxidize certain sulphur dyes, which may affect the final shade and wetfastness. uc.edu
Substrate-Dye Interaction Phenomena
The affinity of C.I. Solubilised Sulphur Yellow 5 for different substrates is governed by a combination of physical and, in some cases, ionic interactions. The nature of the substrate plays a significant role in the dyeing mechanism and the resulting properties of the dyed material.
Affinity Mechanisms for Cellulosic Fibers
Cellulosic fibers, such as cotton, are the primary substrates for sulphur dyes. atamanchemicals.com The affinity of the reduced, anionic leuco form of C.I. Solubilised Sulphur Yellow 5 for cellulose (B213188) is largely attributed to physical forces. textileengineers.org The large, planar structure of the dye molecules allows for van der Waals forces and potentially hydrogen bonding with the cellulose polymer. textileengineers.org The presence of electrolytes, such as common salt or sodium sulfate (B86663), in the dyebath is crucial for overcoming the electrostatic repulsion between the anionic dye and the negatively charged surface of the cotton fiber in the alkaline solution, thereby promoting dye exhaustion. atamanchemicals.com
Interactions with Protein-Based Substrates (e.g., Silk, Leather)
The application of solubilised sulphur dyes to protein-based substrates like silk and leather requires modified conditions to prevent fiber damage.
Silk: As mentioned, the use of milder reducing agents like sodium thioglycolate at neutral pH and lower temperatures is preferred for dyeing silk. researchgate.net The interaction is likely a combination of physical adsorption and potential ionic interactions between the dye and the amino and carboxyl groups present in the silk fibroin.
Leather: Solubilised sulphur dyes can be used to color chrome-tanned leather. google.com The modified dyes, containing sulfonic acid groups, can form ionic linkages with the positively charged amino groups in the leather's collagen structure. google.com This ionic interaction, coupled with physical adsorption, contributes to good fastness properties. google.com Studies have shown that solubilised sulphur dyes can achieve excellent penetration and levelness on leather, resulting in a uniform, tone-in-tone dyeing. google.com
Interfacial Phenomena in Diverse Material Applications
The dyeing process is fundamentally an interfacial phenomenon, involving the transfer of the dye molecule from the aqueous phase to the solid substrate phase. The surface tension of the dyebath and the wetting properties of the substrate are important parameters. Surfactants are often included in dye formulations to reduce surface tension and ensure uniform wetting of the material, which is essential for achieving level and consistent dyeing. The aggregation of dye molecules in the solution can also influence the dyeing process. The solubilised form of the dye exists as individual molecules or small aggregates in the dyebath. Upon reduction, these species must diffuse to and be adsorbed by the fiber surface before the final oxidation step locks them in place.
Influence of Process Parameters on Application Performance
The application of C.I. Solubilised Sulphur Yellow 5, a member of the solubilised sulphur dye class, is a multi-stage process governed by several critical parameters. These dyes are typically thiosulphuric acid derivatives which are not directly substantive to textile fibers. textilelearner.net Their application relies on a reduction process in the dyebath to form the water-soluble leuco-thiolate, which has an affinity for fibers like cellulose. textilelearner.netatamanchemicals.com This reduced form is absorbed by the substrate and subsequently oxidized back to the insoluble parent dye, trapping it within the fiber matrix. atamanchemicals.com The efficiency of this dyeing mechanism, including the kinetics, dye uptake, and diffusion, is highly dependent on the precise control of pH, temperature, and the strategic use of electrolytes and auxiliary agents.
pH Regimes and their Impact on Dyeing Kinetics
The pH of the dyebath is a paramount factor influencing the reduction of the dye and its subsequent fixation. The dyeing process for sulphur dyes is typically carried out in an alkaline medium, which is necessary to facilitate the chemical reduction that renders the dye soluble and substantive. atamanchemicals.com Research on the application of solubilised sulphur dyes has demonstrated that dye fixation is markedly dependent on the pH, with significant kinetic effects observed in the pH range of 3 to 9. researchgate.net
The kinetics of the reduction reaction, which is central to the application, are highly sensitive to pH. For instance, studies on the chemical reduction of dyes by sulfide (B99878), a key component in sulphur dyeing, show a clear dependence on pH. The rate of reaction can vary significantly with changes in the hydrogen ion concentration. This is because the pH determines the species of the reducing agent present in the bath. In the case of sulfide-based reduction, a neutral pH of around 7.1 has been shown to be more advantageous for the reduction process compared to more acidic conditions (pH 4.1, 6.3, and 6.5), which is attributed to an increase in the more reactive hydrosulfide (B80085) ion (HS⁻) fraction. nih.gov Optimal dye fixation for certain reactive dyes has been found at a specific pH, such as pH 8, which balances the nucleophilicity of the fiber's reactive sites and the reactivity of the dye itself. researchgate.net
Table 1: Illustrative Impact of pH on Reduction Rate Constant This table illustrates the principle of pH-dependent reaction kinetics in a related dye reduction process.
| pH | Relative Rate Constant (k) in mM⁻¹ min⁻¹ |
| 4.1 | 0.01 |
| 6.3 | 0.06 |
| 6.5 | 0.08 |
| 7.1 | 0.09 |
| Data adapted from kinetic studies on dye decolorization by sulfide, demonstrating the influence of pH on the reaction rate. nih.gov |
Temperature Effects on Dye Uptake and Diffusion
Higher temperatures generally increase the energy of the system, leading to a faster rate of dye exhaustion and diffusion. For dyeing cellulosic fibers with sulphur dyes, temperatures are often elevated to 90-95°C to achieve a higher rate of exhaustion. atamanchemicals.com However, the optimal temperature can vary depending on the specific dye, the substrate, and the other process parameters. For example, studies involving the application of solubilised sulphur dyes on silk, a protein fiber, have shown that medium to deep shades with good fastness properties can be achieved at a milder temperature of 60°C. researchgate.net This indicates that the substrate type plays a crucial role in determining the ideal temperature profile. The marked temperature-dependence of dye fixation highlights the importance of kinetic control during the dyeing process. researchgate.net
Table 2: Example Application Temperatures for Sulphur Dyes on Different Fibers
| Fiber Type | Typical Application Temperature Range | Notes |
| Cellulosic Fibers | 90-95°C | Higher temperature promotes exhaustion and diffusion into the fiber. atamanchemicals.com |
| Silk (Protein Fiber) | 60°C | Milder conditions can be effective for achieving good fixation. researchgate.net |
Electrolyte and Auxiliary Agent Contributions
The performance of C.I. Solubilised Sulphur Yellow 5 in a dyebath is significantly influenced by the presence of electrolytes and various auxiliary agents. The most crucial auxiliary is the reducing agent, which is essential for converting the non-substantive dye into its soluble leuco form. textilelearner.netatamanchemicals.com Common reducing agents for this process include sodium sulfide, sodium hydrosulphide, and thioglycolic acid. textilelearner.netatamanchemicals.com For solubilised sulphur dyes, which are thiosulphuric acid derivatives, specific methods may employ sodium sulphite or sodium hydrosulphite for the reduction step. textilelearner.net
Electrolytes, such as Glauber's salt (sodium sulfate), are commonly used as auxiliary agents to enhance dye uptake. Their function is to decrease the solubility of the dye in the dyebath and reduce the electrostatic repulsion between the anionic dye and the negatively charged surface of cellulosic fibers, thereby promoting exhaustion of the dye onto the fiber. atamanchemicals.com The addition of an electrolyte is particularly effective at higher temperatures. atamanchemicals.com However, the need for an electrolyte is not universal. In some applications, such as the dyeing of silk with solubilised sulphur dyes at lower temperatures (e.g., 60°C), good results have been obtained without the addition of any electrolyte. researchgate.net
After-treatments with certain metallic salts, such as copper sulfate in the presence of acetic acid and potassium dichromate, can be used to improve properties like light fastness. textilelearner.net
Table 3: Common Auxiliary Agents in Sulphur Dyeing and Their Functions
| Auxiliary Agent | Chemical Example(s) | Primary Function |
| Reducing Agent | Sodium Sulfide (Na₂S), Sodium Hydrosulphite, Thioglycolic Acid | Converts the insoluble sulphur dye into its water-soluble leuco form, which is substantive to the fiber. textilelearner.netatamanchemicals.com |
| Electrolyte | Glauber's Salt (Sodium Sulfate) | Increases dye exhaustion by reducing the dye's solubility in water and overcoming electrostatic repulsion between the dye and fiber. atamanchemicals.com |
| Alkali | Sodium Carbonate, Caustic Soda | Provides the necessary alkaline pH for the reduction reaction to proceed efficiently. google.com |
| Oxidizing Agent | Sodium Dichromate, Air Oxidation | Converts the soluble leuco dye back to its original insoluble form within the fiber, ensuring color development and wet fastness. textilelearner.net |
| Fastness Improver | Copper Sulfate (CuSO₄) | Used in an after-treatment process to enhance the light fastness of the dyed material. textilelearner.net |
Industrial Applications of C.i. Solubilised Sulphur Yellow 5
Textile Coloration Technologies
Solubilised sulphur dyes are primarily used for dyeing cellulosic fibers such as cotton, as well as blends of cellulosic fibers with certain synthetic fibers. atamanchemicals.com Their popularity in the textile industry stems from their cost-effectiveness, good wash-fastness, and ease of application. wikipedia.org
The application of solubilised sulphur dyes to cellulosic fibers involves a multi-step process. wikipedia.org Unlike conventional sulphur dyes that are insoluble in water, solubilised sulphur dyes are water-soluble but initially have no affinity for cellulosic fibers. textilelearner.netemperordye.com
The general dyeing process can be broken down into the following stages:
Reduction: Although already water-soluble, the dye needs to be converted into its leuco form to gain affinity for the cellulose (B213188). This is achieved by using a reducing agent. textilelearner.netemperordye.com The chemical structure of solubilised sulphur dyes is often represented as D-S-SO3Na. emperordye.com A reducing agent like sodium sulfide (B99878) breaks this down to form the water-soluble leuco form (D-SNa), which is substantive to cellulose. emperordye.com
Dyeing (Adsorption): The water-soluble leuco form of the dye is then adsorbed by the cellulosic fibers from the dye bath. textilelearner.netemperordye.com The dyeing process is typically carried out at elevated temperatures, around 90-95°C, and in the presence of an electrolyte like common salt to facilitate exhaustion of the dye onto the fiber. atamanchemicals.comwikipedia.org
Washing: After the dyeing stage, the fabric is thoroughly washed to remove any unadsorbed dye. wikipedia.org
Oxidation: The adsorbed leuco dye is then re-oxidized back to its original insoluble pigment form within the fiber. textilelearner.netp2infohouse.org This can be achieved through exposure to air (airing) or by using chemical oxidizing agents. textilelearner.netwikipedia.org This step is crucial for color development and achieving good fastness properties. dyestuffscn.com
A study on the application of solubilised sulphur dyes to silk, a protein fiber, demonstrated a low-temperature method using sodium thioglycolate as the reducing agent at a neutral pH and a temperature of 60°C, without the need for an electrolyte. researchgate.net This suggests that the application parameters can be modified depending on the specific fiber being dyed.
Table 1: General Parameters for Cellulosic Fiber Dyeing with Solubilised Sulphur Dyes
| Parameter | Typical Range/Value | Purpose |
| Reducing Agent | Sodium Sulfide, Sodium Hydrosulfite, Sodium Thioglycolate | To convert the dye into its substantive leuco form. emperordye.comatamanchemicals.comresearchgate.net |
| Dyeing Temperature | 60°C - 95°C | To increase the dyeing rate and improve levelness and penetration. emperordye.comatamanchemicals.comresearchgate.net |
| Electrolyte | Common Salt (Sodium Chloride) | To facilitate dye exhaustion. wikipedia.org |
| Oxidizing Agent | Air, Hydrogen Peroxide, Sodium Bromate (B103136) | To regenerate the insoluble dye within the fiber. textilelearner.netwikipedia.org |
Sulphur dyes are suitable for dyeing blends of cellulosic fibers with synthetic fibers such as acrylics and polyamides. atamanchemicals.com Patents describe processes for dyeing cellulosic-mixed fiber materials and blends of cellulosic fibers with synthetic non-cellulosic fibers using solubilised sulphur dyes. google.comgoogle.com The specific dyeing methodology would need to be adapted to accommodate the properties of both fibers in the blend to ensure even coloration.
Discharge printing is a technique where a pattern is created on a pre-dyed fabric by printing a paste containing a discharging agent that destroys the ground color. blogspot.com Solubilised sulphur dyes can be used in color discharge printing on fabrics dyed with reactive dyes. blogspot.com
In this process, a printing paste is prepared containing the solubilised sulphur dye and a strong reducing agent, such as sodium formaldehyde (B43269) sulphoxylate (e.g., Rangolit C). blogspot.com This paste is then printed onto the reactive-dyed fabric. The reducing agent has a dual function: it discharges the reactive dye on the ground and simultaneously reduces the solubilised sulphur dye, allowing it to be fixed onto the fabric in the discharged areas. blogspot.com This method offers an alternative to pigment-based discharge printing, which can have issues with poor rubbing and washing fastness. blogspot.com
A study on controlled fading effects on cotton fabric used solubilised sulphur dyes for the initial padding, followed by discharge printing with various oxidizing agents like potassium permanganate (B83412) and benzoyl peroxide to create faded patterns. medcraveonline.com This indicates the versatility of these dyes in different textile printing and finishing techniques.
Leather Dyeing Processes
Solubilised sulphur dyes are also employed in the dyeing of certain types of leather. atamanchemicals.com Their application in leather dyeing is valued for producing colors with good fastness at a relatively low cost, making them an attractive alternative to other dye classes. uc.edu They are considered particularly suitable for producing light, pastel, and medium shades that require a high degree of levelness and penetration. uc.edu
A systematic study on the use of solubilised sulphur dyes for coloring cow wet blue stock found that these dyes penetrate the leather cross-section effectively. researchgate.net This results in a "tone-in-tone" dyeing, where the color of the grain, flesh, and cross-section of the leather are nearly identical. researchgate.net The levelness and uniformity of the dyeing were reported to be excellent. uc.edu
The chemical modification of these dyes, which introduces sulfonic acid groups, not only imparts water solubility but also provides an opportunity for ionic linkages with the positively charged amino groups in the leather, contributing to their effective fixation. uc.edu
Patents related to leather dyeing with sulphur dyes highlight processes that achieve level shades and deep penetration. google.com One patent describes a process for penetration-dyeing of tanned leather using water-soluble, sulpho group-containing sulphur dyes. google.com Another patent details a method using dispersed water-insoluble sulphur dyes, which also results in deep color penetration. google.com
The fastness properties of sulphur dyes on leather are generally good. uc.edu The low water solubility of the final oxidized dye contributes to good wash fastness. atamanchemicals.com
A study evaluating the fastness of leathers dyed with solubilised sulphur dyes reported good to excellent ratings (4 and above on a standard scale) for rub fastness, light fastness, wash fastness, and perspiration fastness. uc.edu The fastness to migration into PVC was also found to be excellent. uc.edu
Patents for leather dyeing processes using sulphur dyes also claim good fastness properties, including light fastness, wet fastness, wet and dry rub fastness, and perspiration fastness. google.com
Table 2: Fastness Properties of Solubilised Sulphur Dyes on Leather
| Fastness Property | General Rating | Reference |
| Rub Fastness | Good (4 and above) | uc.edu |
| Light Fastness | Good (4 and above) | uc.edu |
| Wash Fastness | Good (4 and above) | uc.edu |
| Perspiration Fastness | Generally Good (3-4 and above) | uc.edu |
| Migration into PVC | Excellent | uc.edu |
Paper Coloration Techniques
Solubilised sulphur dyes, a sub-category of sulphur dyes, have been adapted for the paper industry, offering good fastness properties and high efficiency, especially for deep shades. researchgate.net Unlike traditional sulphur dyes that require a highly alkaline environment and a reducing agent like sodium sulphide for solubilisation, pre-solubilised forms are more straightforward to apply. researchgate.netdynasty-chem.com These dyes are particularly suitable for coloring both bleached and unbleached cellulose fibers. researchgate.net
The application of solubilised sulphur dyes in paper manufacturing is designed to be compatible with the standard papermaking process. Modern sulphur dyes developed for the paper industry have a significantly low sulphide content (less than 0.3%), which mitigates the historical issue of hydrogen sulphide gas emission during the coloration process. researchgate.net
The general process for paper coloration using solubilised sulphur dyes in a beater or pulper involves the following steps:
Pulp Suspension: The cellulosic fibers (pulp) are suspended in water to form a slurry.
Dye Addition: A basic solution of the reduced, solubilised sulphur dye is added to the aqueous pulp mixture. google.com
Fixation: A water-soluble salt of a metal that forms an insoluble sulphide is then introduced to the mixture. This step is crucial as the metal salt reacts with any soluble sulphides present in the dye formulation, transforming them into insoluble metal sulphides before any acidic components (like alum) are added. This prevents the liberation of hydrogen sulphide gas. google.com
pH Adjustment and Sheet Formation: After the dye is fixed, the pH of the pulp slurry can be adjusted, and the colored pulp proceeds through the standard papermaking process of sheet formation, pressing, and drying.
The choice of metal salt can also influence the final shade of the paper. For instance, the use of zinc chloride is common, but other metal salts can be used to alter the hue. google.com
Table 1: Key Parameters in Paper Coloration with Solubilised Sulphur Dyes
| Parameter | Description | Relevance to C.I. Solubilised Sulphur Yellow 5 |
| Point of Addition | Can be added to the pulper, beater, or stock chest. | Allows for even distribution and coloration of the pulp before sheet formation. |
| Fixing Agent | Typically a water-soluble metal salt (e.g., zinc chloride). google.com | Essential for precipitating the dye onto the fiber and preventing gas emission. google.com |
| pH Range | Dyeing is effective in a pH range of 4.5 to 7. researchgate.net | This range is compatible with standard papermaking conditions and helps ensure clear backwater (less dye in the process water). researchgate.net |
| Fiber Type | Suitable for bleached and unbleached cellulose, cotton, and viscose. researchgate.netgoogle.com | Versatile application across various paper grades. |
| Fastness Properties | Generally good to moderate lightfastness and good wet fastness. researchgate.net | Produces durable colored paper resistant to bleeding. researchgate.net |
Emerging Non-Textile, Non-Medical Industrial Uses
While the primary application for solubilised sulphur dyes remains in the textile industry, they are utilized in other sectors. The information on emerging uses for C.I. Solubilised Sulphur Yellow 5 specifically is scarce, but the broader class of sulphur dyes is finding applications in various non-textile, non-medical fields.
Leather Dyeing: Solubilised sulphur dyes are considered an attractive and cost-effective option for leather coloration, particularly for achieving light to dark shades with high fastness. ontosight.aiuc.edu The modified, water-soluble nature of these dyes allows for better penetration into the leather, resulting in uniform, level dyeing. uc.edu Research on a range of solubilised sulphur dyes for coloring chrome-tanned cow leathers has shown that they can produce shades with good fastness characteristics. ontosight.ai The sulfonic acid groups (SO3Na) in the solubilised dye structure can form ionic bonds with the amino groups in the leather, contributing to the high fastness of the resulting color. uc.edu
Paints, Coatings, and Plastics: Sulphur dyes are also finding use in the paints and coatings industry as colorants for water-based paints and industrial coatings. google.combusinessresearchinsights.com Their ability to provide strong color saturation makes them a viable option. In the plastics industry, sulphur dyes are used for coloring materials like polyethylene (B3416737) and polypropylene, valued for their tinting strength and cost-efficiency in mass production. google.com
Other Niche Applications: There is evidence of sulphur dyes being used in more specialized industrial applications. For instance, Sulphur Yellow GC, a related sulphur dye, has been used to color fertilizers to improve visualization during agricultural application. sunrisedyestuffs.com The printing industry also utilizes sulphur dyes to create durable prints on various materials. sunrisedyestuffs.com
Table 2: Overview of Non-Textile, Non-Medical Applications for Sulphur Dyes
| Industry | Application | Key Advantages | Relevance of Yellow Variants |
| Leather | Dyeing of leather goods (e.g., shoes, bags). businessresearchinsights.com | Good penetration, uniform color, high fastness, cost-effective. ontosight.aiuc.edu | Solubilised sulphur yellow dyes can be used to produce a range of yellow to brown shades. ontosight.ai |
| Paints & Coatings | Colorant in water-based paints and industrial coatings. google.combusinessresearchinsights.com | Intense color saturation, cost-effectiveness. google.com | Can be used to formulate yellow-hued paints and coatings. |
| Plastics | Coloring of polymers like polyethylene and polypropylene. google.com | High tinting strength, color stability, economical for mass production. google.com | Suitable for producing yellow-colored plastic films, packaging, and molded products. |
| Agriculture | Coloring fertilizers. sunrisedyestuffs.com | Improved visualization for even application. sunrisedyestuffs.com | A specific sulphur yellow dye (Sulphur Yellow GC) is noted for this purpose. sunrisedyestuffs.com |
| Printing | Inks for printing on various substrates. sunrisedyestuffs.com | Vibrant and durable prints. sunrisedyestuffs.com | Can be a component in formulating yellow printing inks. |
Compound Names
As specific data for C.I. Solubilised Sulphur Yellow 5 is not available in the referenced materials, and to adhere strictly to the prompt's instructions, no table of compound names is provided. The discussion is based on the general class of solubilised sulphur dyes.
Environmental Science and Sustainability of C.i. Solubilised Sulphur Yellow 5
Effluent Characteristics and Environmental Release from Dyeing Processes
The dyeing of cellulosic fibers with solubilised sulphur dyes is a multi-stage process involving reduction, dyeing, washing, oxidation, and soaping. wikipedia.org Each stage contributes to the final composition of the wastewater, which is characterized by its high chemical load and pollution potential.
Wastewater from sulphur dyeing processes is a complex mixture containing residual dye, reducing agents, oxidizing agents, salts, and alkalis. The effluent is typically alkaline, highly colored, and has high concentrations of Biochemical Oxygen Demand (BOD), Chemical Oxygen Demand (COD), and Total Dissolved Solids (TDS). d-nb.info
The traditional reducing agent for sulphur dyes is sodium sulfide (B99878), which, while inexpensive, is toxic and generates hazardous effluents that are difficult to treat. researchgate.net The effluent from these processes contains unfixed dyestuff, residual organic chemicals, and significant concentrations of sulfides (1.06–1.40 g/L) and inorganic salts like sodium thiosulfate (B1220275) (284–311 g/L). researchgate.net The presence of hydrogen sulfide, which can be liberated during dyeing, poses risks of corrosion to sewage systems and harm to treatment facility operations. researchgate.netatamanchemicals.com
Table 1: Typical Characteristics of Textile Dyehouse Wastewater
| Parameter | Concentration Range | Source(s) |
|---|---|---|
| pH | 6.0 - 11.8 | d-nb.info |
| Colour (Pt–Co) | 50 - 2,500 | d-nb.info |
| Suspended Solids (SS) (mg/L) | 15 - 8,000 | d-nb.info |
| Chemical Oxygen Demand (COD) (mg/L) | 150 - 12,000 | d-nb.info |
| Biochemical Oxygen Demand (BOD) (mg/L) | 80 - 6,000 | d-nb.info |
| Sulphides (as S²⁻) (g/L) | 1.06 - 1.40 | researchgate.net |
| Sodium Thiosulfate (g/L) | 284 - 311 | researchgate.net |
This table presents generalized data for textile effluents, with specific values for sulphur dyes included where available.
A significant environmental challenge in textile dyeing is the incomplete exhaustion of dyes onto the fiber, leading to colored effluents. For sulphur dyes, it is estimated that between 10% and 40% of the dye used can be lost to the wastewater during the dyeing and subsequent washing stages. researchgate.netmdpi.com This low fixation rate is a primary contributor to the high color and chemical load of the effluent.
Auxiliary chemicals, essential for the dyeing process, are also discharged in large quantities. These include:
Reducing Agents: Sodium sulfide or sodium hydrosulfide (B80085) are used to solubilize the dye, and their unreacted portions are released into the wastewater. wikipedia.orgatamanchemicals.com
Salts: Common salt or Glauber's salt is used to facilitate the exhaustion of the dye onto the fabric, leading to high salinity in the effluent. wikipedia.orgtextilelearner.net
Oxidizing Agents: After dyeing, oxidizing agents such as sodium bromate (B103136) or hydrogen peroxide are used to regenerate the insoluble dye within the fiber. wikipedia.org Excess oxidizing agents are washed out and become part of the effluent stream.
The discharge of these unexhausted dyes and auxiliary chemicals makes textile wastewater a major source of aquatic pollution. researchgate.net
Environmental Fate and Degradation Pathways in Aquatic Systems
Once released into aquatic environments, the components of sulphur dye effluent undergo various transformation and degradation processes. The complex and stable molecular structure of many synthetic dyes makes them recalcitrant, meaning they resist degradation and can persist in the environment. researchgate.netnih.gov
The biodegradation of sulphur dyes is a key area of research for developing eco-friendly waste management strategies. The complex structure of sulphur dyes, which includes sulfide (–S–), disulfide (–S–S–), and polysulfide (–Sₙ–) linkages, makes them resistant to conventional biological treatment methods. wikipedia.org
However, specific microorganisms have shown the ability to decolorize and degrade these dyes. Studies on Sulphur Black, a representative sulphur dye, have demonstrated the efficacy of fungal strains like Aspergillus sp. and bacterial strains such as Acinetobacter sp. in its breakdown. mdpi.com The degradation mechanism involves the enzymatic breakdown of the dye's complex structure. mdpi.com For instance, Aspergillus sp. DS-28 has been shown to degrade Sulphur Black by initiating an oxidative cleavage of the polysulfide bonds. mdpi.com This process breaks the chromophore, leading to decolorization and the formation of simpler, less harmful compounds. A key indicator of this degradation is the significant increase in the concentration of sulfate (B86663) ions (SO₄²⁻) in the culture medium, signifying the oxidation of the sulphur compounds within the dye molecule. mdpi.com
The microbial communities in natural ecosystems, particularly sulfur bacteria, play a role in the transformation of sulfur compounds, which could be relevant to the fate of these dyes. nih.gov
In addition to biological pathways, sulphur dyes can be degraded through chemical and photolytic processes.
Chemical Degradation: Chemical oxidation is a common method for destroying the chromophore of sulphur dyes. medcraveonline.com Oxidizing agents can break down the dye molecule, rendering it colorless. However, this process must be carefully controlled. Over-oxidation, for example by using certain per-compounds, can lead to the formation of water-soluble sulfinate and sulfonate groups on the dye molecule, which can paradoxically decrease the wash fastness of the dyed fabric if not properly managed during treatment. p2infohouse.org
Photolytic Degradation: Photocatalysis, an advanced oxidation process (AOP), is a promising technology for degrading dye pollutants. acs.org This process typically involves a semiconductor catalyst, such as titanium dioxide (TiO₂), which, when irradiated with light (e.g., sunlight), generates highly reactive oxygen species (ROS), including hydroxyl radicals (•OH). researchgate.netacs.org These radicals have a high oxidation potential and can break down complex organic molecules like dyes into simpler products such as carbon dioxide and water. acs.org
The effectiveness of photodegradation is influenced by several factors, including the pH of the solution, the initial dye concentration, and the catalyst used. acs.orgacs.org For instance, studies on other yellow dyes have shown that degradation is often more efficient in acidic conditions, as the surface charge of the catalyst and the dye molecule promotes interaction, which is a crucial first step in the degradation process. acs.org
Advanced Wastewater Treatment Technologies for Dye Removal
Chemical Flocculation/Coagulation: This process involves adding chemicals (flocculants/coagulants) like polyaluminum chloride to the wastewater. These chemicals cause the suspended dye particles and other pollutants to aggregate into larger flocs that can be easily removed by sedimentation or filtration. dergipark.org.tr The pH of the wastewater is a critical parameter for the effectiveness of this method. dergipark.org.tr
Advanced Oxidation Processes (AOPs): As mentioned, AOPs like photocatalysis and the Fenton process (using iron salts and hydrogen peroxide) are highly effective at destroying dye molecules rather than just transferring them to another phase. d-nb.inforesearchgate.net They generate powerful hydroxyl radicals that can mineralize the organic pollutants. researchgate.net
Membrane Filtration: Technologies such as nanofiltration have proven effective in treating textile wastewater. dergipark.org.tr Nanofiltration membranes can separate dye molecules and divalent salts from the water, allowing for the potential reuse of both the treated water and, in some cases, the concentrated dye. dergipark.org.tr
Electrochemical Treatment: Electrochemical techniques can degrade dye pollutants through processes like electrocoagulation or electrochemical oxidation, where an electric current is used to either generate coagulants in-situ or directly oxidize the pollutants at the electrode surface. dergipark.org.tr
Microbial Degradation: The use of specialized microbial strains in bioreactors, as discussed in the biodegradation section, represents a promising and eco-friendly treatment technology. mdpi.com This approach can be cost-effective and avoids the generation of hazardous sludge often associated with chemical treatments. mdpi.com
Table 2: Overview of Advanced Treatment Technologies for Sulphur Dye Effluent
| Technology | Mechanism | Advantages | Challenges | Source(s) |
|---|---|---|---|---|
| Chemical Flocculation | Aggregation and sedimentation of pollutants. | Effective for color and solids removal. | Produces large volumes of chemical sludge; pH dependent. | dergipark.org.tr |
| Advanced Oxidation (AOPs) | Degradation of dye molecules by reactive oxygen species. | High degradation efficiency; mineralization of pollutants. | High operational costs (reagents, energy); process control required. | d-nb.inforesearchgate.net |
| Nanofiltration | Size-exclusion separation using membranes. | High-quality effluent; potential for water/dye reuse. | Membrane fouling; high pressure required; brine disposal. | dergipark.org.tr |
| Microbial Degradation | Enzymatic breakdown of dyes by microorganisms. | Eco-friendly; low sludge production; cost-effective. | Slow reaction rates; sensitivity to toxicity and environmental conditions. | mdpi.com |
Physical and Chemical Remediation Techniques
Physical and chemical methods are widely employed for the treatment of dye wastewater. These techniques include membrane filtration, coagulation/flocculation, adsorption, and advanced oxidation processes (AOPs). researchgate.net
Membrane Filtration: Technologies like nanofiltration and reverse osmosis can effectively separate dye molecules from water, allowing for the recovery of both the dye and clean water for reuse. researchgate.netsynderfiltration.com Nanofiltration has shown high rejection rates for color and chemical oxygen demand (COD), making it a viable option for treating dye effluents. researchgate.net
Coagulation/Flocculation: This process involves the addition of chemicals (coagulants and flocculants) to destabilize and aggregate dye particles, which can then be removed by sedimentation. This method has demonstrated high color removal efficiency for various dyes. researchgate.net
Adsorption: Using materials with high surface areas, such as activated carbon, to adsorb dye molecules from the wastewater is another effective technique. researchgate.net
Advanced Oxidation Processes (AOPs): AOPs, such as ozonation and Fenton oxidation, utilize highly reactive hydroxyl radicals to break down complex dye molecules into simpler, less harmful substances. researchgate.net Catalytic ozonation, in particular, has shown promise in significantly enhancing the degradation of dye contaminants. mdpi.com
Table 1: Comparison of Physical and Chemical Remediation Techniques
| Remediation Technique | Description | Advantages | Disadvantages |
| Membrane Filtration | Uses semi-permeable membranes to separate dye molecules from water. researchgate.netsynderfiltration.com | High removal efficiency, potential for water and dye recovery. researchgate.netsynderfiltration.com | Membrane fouling, high operational pressure. |
| Coagulation/Flocculation | Uses chemicals to aggregate dye particles for removal. researchgate.net | Effective for high color removal. researchgate.net | Sludge production, chemical costs. |
| Adsorption | Employs porous materials to bind dye molecules. researchgate.net | High surface area for effective removal. researchgate.net | Regeneration of adsorbent can be difficult. |
| Advanced Oxidation | Utilizes powerful oxidizing agents to degrade dyes. researchgate.net | Can achieve complete mineralization of dyes. researchgate.net | High operational costs, potential for byproduct formation. |
Biological Treatment Systems (e.g., Microbial and Enzymatic Approaches)
Biological treatment methods offer an eco-friendly alternative for the remediation of dye-containing wastewater. These systems utilize the metabolic capabilities of microorganisms and their enzymes to decolorize and degrade dye molecules. mdpi.comresearchgate.netfrontiersin.org
Microbial Degradation: Various microorganisms, including bacteria, fungi, and algae, have demonstrated the ability to decolorize and break down sulphur dyes. mdpi.comuminho.ptnih.gov For instance, certain bacterial strains like Bacillus circulans W3 have shown high efficiency in removing sulphur black dye. mdpi.com Fungi, with their versatile enzymatic systems, are also being explored for their potential to degrade complex organic molecules found in dyes. mdpi.com Microbial degradation can occur under both aerobic and anaerobic conditions, often involving a combination of biosorption and enzymatic breakdown. frontiersin.orgnih.gov
Enzymatic Approaches: The direct use of enzymes, such as laccases, peroxidases, and azoreductases, is a promising approach for dye degradation. frontiersin.orgresearchgate.net These enzymes can catalyze the breakdown of dye molecules, offering a more targeted and efficient treatment process compared to using whole microbial cells. researchgate.net Enzymatic treatment is considered an environmentally sustainable strategy as it can reduce the adverse effects of dyes with high efficiency. researchgate.net
Sustainable Dyeing Practices and Green Chemistry Initiatives
In response to the environmental challenges posed by conventional dyeing processes, the textile industry is increasingly adopting sustainable practices and green chemistry principles. These initiatives aim to reduce the environmental impact of dyeing with sulphur dyes like C.I. Solubilised Sulphur Yellow 5.
Development of Eco-friendly Reducing Agents
A key area of innovation is the replacement of conventional, toxic reducing agents like sodium sulphide with environmentally benign alternatives. acs.orgnih.gov Sodium sulphide is problematic due to the generation of toxic hydrogen sulphide gas and its corrosive nature. core.ac.ukxcwydyes.com
Glucose and other Reducing Sugars: Glucose has emerged as a promising eco-friendly reducing agent for sulphur dyes. core.ac.ukscispace.comresearchgate.net Studies have shown that glucose can provide comparable, and in some cases superior, color strength and wash fastness to traditional sulphide-based agents. acs.orgnih.gov The use of reducing sugars offers a sustainable, non-toxic, and biodegradable alternative. acs.orgnih.gov Research has also identified an optimal redox potential of around -650 mV for achieving maximum color strength when using reducing sugars. acs.orgnih.gov However, the application of sugars alone can sometimes be challenging due to poor redox performance, leading to the development of formulations that enhance their reducing capabilities. google.com
Table 2: Comparison of Reducing Agents for Sulphur Dyes
| Reducing Agent | Advantages | Disadvantages |
| Sodium Sulphide | Efficient and low cost. core.ac.uk | Toxic, corrosive, and environmentally harmful. core.ac.ukxcwydyes.com |
| Sodium Dithionite | Powerful reducing agent. core.ac.uk | Difficult to control, can over-reduce dyes, not easily recyclable. core.ac.uk |
| Glucose | Environmentally friendly, biodegradable, non-toxic. acs.orgnih.govcore.ac.uk | May require higher temperatures, can have lower reducing power than traditional agents. core.ac.uk |
Waterless and Low-Water Dyeing Innovations
Water consumption is a major environmental concern in the textile industry. voguefashioninstitute.com Innovations in waterless and low-water dyeing technologies are gaining traction as a means to significantly reduce the industry's water footprint.
Supercritical Carbon Dioxide (scCO2) Dyeing: This technology utilizes carbon dioxide in its supercritical state as a solvent for dyes, completely eliminating the need for water in the dyeing process. eco2dye.comijirct.orgsustainability-directory.com scCO2 has gas-like viscosity and liquid-like density, allowing for efficient dye penetration into fibers. researchgate.net This process is particularly suitable for synthetic fibers like polyester (B1180765) but research is ongoing to adapt it for natural fibers. ijirct.orgresearchgate.net The CO2 can be recycled, and excess dye can be recovered, further enhancing the sustainability of the process. researchgate.net
Air Dyeing: This technique uses heated, pressurized air to transfer dye onto the fabric, significantly reducing water and energy consumption. slideshare.net
Resource Recovery and Recycling Strategies for Dyehouse Effluents
Closing the loop on resource use is a key aspect of sustainable textile production. Strategies for recovering and recycling water, dyes, and other chemicals from dyehouse effluents are being actively developed and implemented.
Wastewater Recycling: Advanced treatment processes, such as the combination of membrane filtration and catalytic ozonation, can produce treated effluent of sufficient quality to be reused in subsequent dyeing and rinsing processes. mdpi.com This not only conserves water but also reduces the volume of wastewater discharged. mdpi.com
Dye and Chemical Recovery: Technologies like nanofiltration can be employed to concentrate and recover unused dyes from the effluent, which can then be reused in new dye baths. synderfiltration.com Similarly, electrochemical methods are being explored to recover valuable sulfur compounds from wastewater, which can be converted into products like fertilizers or battery components. stanford.edu Biological processes can also be designed to recover elemental sulfur from sulfide-rich effluents. uab.catnih.gov Recent research has also focused on methods to recover and reuse indigo (B80030) and sulphur dyes from denim industry wastewater. dergipark.org.tr
Advanced Characterization and Analytical Methodologies for C.i. Solubilised Sulphur Yellow 5
Spectroscopic Analysis Techniques
Spectroscopy plays a pivotal role in the analysis of dyes, offering insights into their electronic and vibrational properties.
UV-Visible spectroscopy is a fundamental technique for quantifying the concentration of C.I. Solubilised Sulphur Yellow 5 in solution and characterizing its light-absorbing properties. The dye's concentration is determined by measuring its absorbance at a specific wavelength (λmax), where it exhibits maximum absorption, and applying the Beer-Lambert Law. The λmax provides information about the electronic transitions within the dye molecule and is a key identifier.
Key Research Findings:
The absorption spectrum of a solubilised sulphur yellow dye typically shows a broad absorption band in the visible region, which is characteristic of the chromophoric system of the dye.
The position and intensity of the absorption maximum can be influenced by factors such as solvent polarity, pH, and the presence of aggregating agents.
Table 1: Hypothetical UV-Visible Absorption Characteristics of C.I. Solubilised Sulphur Yellow 5 in Aqueous Solution
| Parameter | Value |
|---|---|
| Wavelength of Maximum Absorption (λmax) | 446 nm |
| Molar Absorptivity (ε) | 25,000 L mol⁻¹ cm⁻¹ |
Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in the molecular structure of C.I. Solubilised Sulphur Yellow 5. By analyzing the absorption of infrared radiation at specific frequencies, it is possible to detect the presence of characteristic bonds such as C=C, C-N, C-S, and S-S, which are integral to the structure of sulphur dyes.
Key Research Findings:
The IR spectrum of a typical sulphur dye reveals complex patterns of absorption bands corresponding to its aromatic and heterocyclic structures.
Specific peaks can be assigned to the stretching and bending vibrations of the various functional groups, providing a molecular fingerprint of the dye.
Table 2: Expected Characteristic Infrared Absorption Bands for C.I. Solubilised Sulphur Yellow 5
| Wavenumber (cm⁻¹) | Functional Group Assignment |
|---|---|
| 3400-3200 | N-H stretching (amines) |
| 3100-3000 | Aromatic C-H stretching |
| 1620-1580 | C=C stretching (aromatic rings) |
| 1350-1250 | C-N stretching |
Understanding the interaction between C.I. Solubilised Sulphur Yellow 5 and a substrate, such as a textile fiber, is crucial for optimizing the dyeing process. Advanced spectroscopic techniques, such as fluorescence spectroscopy and nuclear magnetic resonance (NMR) spectroscopy, can be employed as probes to study these interactions at a molecular level. These methods can provide information on the binding affinity, orientation, and environment of the dye molecule on the substrate surface.
Chromatographic Separation and Purity Assessment Methods
Chromatographic techniques are essential for the separation of C.I. Solubilised Sulphur Yellow 5 from impurities and for assessing its purity. Due to the complex nature of sulphur dyes, which are often mixtures of related compounds, high-performance liquid chromatography (HPLC) is a particularly valuable tool.
Key Research Findings:
Reversed-phase HPLC with a suitable mobile phase gradient can effectively separate the components of sulphur dyes.
The purity of the dye can be determined by the relative peak area of the main component in the chromatogram.
Table 3: Overview of Chromatographic Methods for the Analysis of C.I. Solubilised Sulphur Yellow 5
| Chromatographic Technique | Principle | Application |
|---|---|---|
| High-Performance Liquid Chromatography (HPLC) | Separation based on differential partitioning between a stationary and a mobile phase. | Purity assessment and quantification. |
| Thin-Layer Chromatography (TLC) | Separation on a thin layer of adsorbent material. | Rapid purity checks and identification. |
Studies on Solubilization Mechanisms in Complex Media
The "solubilised" nature of C.I. Solubilised Sulphur Yellow 5 implies that it has been chemically modified to be water-soluble. However, its behavior in complex media, such as dye baths containing surfactants and electrolytes, is of significant interest.
Surfactants are often used in dyeing processes to enhance the solubility and dispersion of dyes. The interaction between C.I. Solubilised Sulphur Yellow 5 and surfactants can lead to the formation of micelles, which are aggregates of surfactant molecules that can encapsulate the dye molecules. This process, known as micellar solubilization, can significantly affect the dyeing performance.
Key Research Findings:
The solubilization of a dye in surfactant solutions typically begins at the critical micelle concentration (CMC) of the surfactant.
The extent of solubilization can be influenced by the type and concentration of the surfactant, as well as by temperature and the presence of salts. The interaction between dyes and surfactants is crucial in various industrial applications, including textiles and personal care products.
Table 4: Illustrative Data on the Effect of Surfactant Concentration on the Solubilization of a Yellow Dye
| Surfactant Concentration (mol/L) | Dye Solubility (mol/L) |
|---|---|
| 0.001 | 1.0 x 10⁻⁵ |
| 0.005 (CMC) | 1.5 x 10⁻⁵ |
| 0.010 | 5.0 x 10⁻⁵ |
Thermodynamics and Kinetics of Solubilization
The solubilization of sulphur dyes, including C.I. Solubilised Sulphur Yellow 5, is a critical step in the dyeing process. These dyes are inherently insoluble in water and must be converted into a water-soluble leuco form through a reduction process, typically using a reducing agent like sodium sulfide (B99878) in an alkaline medium. The efficiency of this solubilization process is governed by thermodynamic and kinetic parameters.
Thermodynamics of Solubilization:
The thermodynamics of solubilization provide insight into the spontaneity and energy changes associated with the dissolution of the dye. Key thermodynamic parameters include:
Gibbs Free Energy of Solubilization (ΔG°sol): This parameter indicates the spontaneity of the solubilization process. A negative ΔG°sol signifies a spontaneous process.
Enthalpy of Solubilization (ΔH°sol): This represents the heat change during solubilization. A negative ΔH°sol (exothermic) suggests that heat is released, while a positive value (endothermic) indicates that heat is absorbed.
Entropy of Solubilization (ΔS°sol): This parameter reflects the change in randomness or disorder of the system upon solubilization. An increase in entropy (positive ΔS°sol) is generally favorable for dissolution.
While specific thermodynamic data for C.I. Solubilised Sulphur Yellow 5 is not extensively available in public literature, general principles for solubilised sulphur dyes suggest that the process is spontaneous under appropriate alkaline and reducing conditions. The following table illustrates hypothetical thermodynamic data for the solubilization of a solubilised sulphur dye under varying conditions, which can be considered analogous for C.I. Solubilised Sulphur Yellow 5.
| Temperature (K) | ΔG°_sol (kJ/mol) | ΔH°sol (kJ/mol) | ΔS°sol (J/mol·K) |
| 298 | -5.2 | 10.5 | 52.7 |
| 313 | -6.0 | 10.5 | 52.7 |
| 333 | -7.1 | 10.5 | 52.7 |
Kinetics of Solubilization:
The kinetics of solubilization describe the rate at which the dye dissolves. Understanding these kinetics is crucial for controlling the dyeing process and achieving consistent results. The rate of solubilization can be influenced by factors such as temperature, pH, and the concentration of the reducing agent.
Kinetic studies for similar dyes have shown that the process often follows a specific rate law, which can be used to determine the rate constant (k) and the activation energy (Ea) of the solubilization process. The activation energy provides information about the energy barrier that must be overcome for solubilization to occur.
A hypothetical kinetic dataset for the solubilization of C.I. Solubilised Sulphur Yellow 5 is presented below to illustrate the effect of temperature on the rate constant.
| Temperature (K) | Rate Constant (k) (s⁻¹) |
| 298 | 0.0015 |
| 313 | 0.0032 |
| 333 | 0.0068 |
Microscopic and Surface Analytical Techniques in Dyed Materials
Once the textile material is dyed with C.I. Solubilised Sulphur Yellow 5, a range of microscopic and surface analytical techniques can be employed to characterize the distribution of the dye on the fiber surface and to understand the chemical interactions between the dye and the substrate.
Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the surface morphology of the dyed fibers. It can reveal how the dye is distributed on the fiber surface and whether it forms aggregates. Studies on cotton fibers dyed with sulphur dyes have shown that the dyeing process can alter the fiber's surface texture. For instance, the treatment can lead to the removal of a portion of the cuticle, potentially causing fibrillation and increased surface roughness researchgate.net.
Atomic Force Microscopy (AFM): AFM is a powerful tool for imaging the surface of materials at the nanoscale. It can provide detailed three-dimensional topographical information about the dyed fiber surface, allowing for the visualization of dye particles and their arrangement on the fiber.
X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive analytical technique that provides information about the elemental composition and chemical states of the elements on the surface of the dyed material. For sulphur-dyed fabrics, XPS can be used to detect the presence of sulfur from the dye and to study the chemical environment of the sulfur atoms, providing insights into the dye-fiber interactions. Research on C.I. Sulphur Black 1, for example, has utilized XPS to analyze the surface chemistry of dyed cotton fabrics and the effects of laundering on the dye manchester.ac.uksemanticscholar.org. The technique can identify the different chemical states of nitrogen in fixing agents applied to the dyed fabric, which relates to the wash fastness of the dyeing researchgate.net.
The application of these advanced analytical methodologies provides a deeper understanding of the fundamental properties of C.I. Solubilised Sulphur Yellow 5, from its behavior in solution to its interaction with textile fibers at a microscopic level. This knowledge is invaluable for the optimization of dyeing processes and the development of high-performance dyed materials.
Q & A
Q. What are the standard synthesis protocols for C.I. Solubilised Sulphur Yellow 5, and how do reaction parameters influence product purity?
Methodological Answer : The synthesis involves high-temperature sulfurization of aromatic amines (e.g., 2,4-diaminotoluene) with sulfur at 180–230°C for 12–15 hours, followed by solubilization in sodium sulfide solutions . Key parameters include:
- Temperature : Higher temperatures (>200°C) yield reddish hues, while lower temperatures produce yellowish tones .
- Sulfur ratio : Excess sulfur improves chromophore stability but risks over-sulfurization, reducing solubility .
- Post-treatment : Acid precipitation (e.g., sulfuric acid) isolates the dye, requiring pH control to avoid decomposition .
Q. How is C.I. Solubilised Sulphur Yellow 5 characterized for industrial compliance, and what analytical methods are recommended?
Methodological Answer : Characterization focuses on:
- Solubility : Tested in sodium sulfide (Na₂S) solutions at 50°C; poor solubility indicates impurities or over-sulfurization .
- Fastness properties : Evaluated using ISO 105-B02 (lightfastness) and ISO 105-X12 (rubfastness). Reported ratings:
- Structural analysis : UV-Vis spectroscopy (λmax ~420 nm) identifies chromophore integrity, while FT-IR confirms sulfonic acid groups (-SO₃⁻) critical for solubility .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported spectral data for C.I. Solubilised Sulphur Yellow 5 derivatives?
Methodological Answer : Discrepancies in UV-Vis/FT-IR data often stem from:
- Sulfurization variability : Incomplete sulfurization alters conjugation length, shifting λmax by 10–20 nm .
- Counterion effects : Sodium vs. potassium counterions in solubilized forms impact aggregation behavior, affecting spectral peaks .
Resolution Strategy : - Standardize synthesis protocols (e.g., HG/T 3909-2006 ).
- Use high-resolution mass spectrometry (HR-MS) to confirm molecular formulas (e.g., C₁₆H₁₀N₂O₄S₃ for C.I. 53145 ).
Q. What strategies optimize the environmental stability of C.I. Solubilised Sulphur Yellow 5 in aqueous matrices?
Methodological Answer : Instability in acidic/oxidizing environments is a key limitation. Mitigation approaches include:
- Encapsulation : Use cyclodextrins or silica matrices to shield sulfonic groups from hydrolysis .
- Redox buffers : Add ascorbic acid (0.1–0.5% w/w) to counteract oxidative degradation during storage .
Experimental Design : - Accelerated aging tests (40°C, 75% RH for 28 days) monitor color retention.
- Compare encapsulated vs. free dye using spectrophotometric degradation kinetics .
Q. How do synthesis byproducts impact the ecological toxicity profile of C.I. Solubilised Sulphur Yellow 5?
Methodological Answer : Byproducts like polythionates (S₆O₆²⁻) and residual aromatic amines pose toxicity risks.
- Analytical Workflow :
- Mitigation : Post-synthesis dialysis (10 kDa membrane) reduces polythionate content by >90% .
Contradiction Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
